Cas no 1803715-80-1 (Methyl 3-cyano-2-hydroxymethyl-4-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-hydroxymethyl-4-nitrobenzoate
• CAS No: 1803715-80-1
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4949889
• Update Time: 2023-08-22

Methyl 3-cyano-2-hydroxymethyl-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxymethyl-4-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)6-2-3-9(12(15)16)7(4-11)8(6)5-13/h2-3,13H,5H2,1H3
• InChI Key： HMBQYKOHEPIQTJ-UHFFFAOYSA-N
• SMILES： OCC1C(C#N)=C(C=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines